4-{1-cyclohexyl-5-[(methylthio)methyl]-1H-1,2,4-triazol-3-yl}pyridine
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Overview
Description
This compound belongs to the class of 1,2,4-triazole derivatives, which are known for their versatile chemical and physical properties. The presence of the pyridine ring adds to its complexity and potential reactivity, making it a candidate for various applications in synthetic and medicinal chemistry.
Synthesis Analysis
The synthesis of derivatives of N-(5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl)pyridine-2-amines and their precursors involves solvent-free interactions and transformations under specific conditions, showcasing the compound's potential for functionalization and modification (Shtaitz et al., 2023).
Molecular Structure Analysis
The molecular structure of related compounds shows significant interactions such as C–H⋯N, C–H⋯π, and π⋯π, which influence the crystal packing and stability of these molecules. These interactions highlight the compound's potential for forming stable and structured systems (Lai et al., 2006).
Chemical Reactions and Properties
The compound and its derivatives undergo various chemical reactions, including cyclocondensation and nucleophilic substitutions, leading to a wide range of functionalized molecules. These reactions are crucial for the compound's versatility in chemical synthesis and applications (Aly & Khalaf, 2000).
Physical Properties Analysis
The physical properties, such as solubility and crystallinity, are influenced by the molecular structure and interactions within the compound. These properties are essential for its processing and application in various fields (George et al., 1998).
Chemical Properties Analysis
The chemical properties, including reactivity and stability, are determined by the functional groups and molecular framework of the compound. These properties are crucial for its potential applications in synthesis and materials science (Mazur et al., 2011).
properties
IUPAC Name |
4-[1-cyclohexyl-5-(methylsulfanylmethyl)-1,2,4-triazol-3-yl]pyridine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N4S/c1-20-11-14-17-15(12-7-9-16-10-8-12)18-19(14)13-5-3-2-4-6-13/h7-10,13H,2-6,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GJVBECPVESBUQC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSCC1=NC(=NN1C2CCCCC2)C3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-{1-cyclohexyl-5-[(methylthio)methyl]-1H-1,2,4-triazol-3-yl}pyridine |
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